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Compound of Interest

Compound Name: TWS119 TFA

Cat. No.: B560273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing TWS119 Tri-fluoroacetate

(TFA), a potent inhibitor of Glycogen Synthase Kinase-3β (GSK-3β), for inducing neurogenesis.

The information compiled herein is curated from peer-reviewed scientific literature to ensure

accuracy and reproducibility.

Introduction
TWS119 is a small molecule belonging to the 4,6-disubstituted pyrrolopyrimidine class that has

been demonstrated to effectively induce neuronal differentiation in various stem cell

populations.[1] Its primary mechanism of action involves the inhibition of GSK-3β, a key

negative regulator of the Wnt/β-catenin signaling pathway.[1][2][3] By inhibiting GSK-3β,

TWS119 prevents the phosphorylation and subsequent degradation of β-catenin.[1] This allows

β-catenin to accumulate in the cytoplasm, translocate to the nucleus, and activate TCF/LEF

transcription factors, leading to the expression of genes that promote neuronal differentiation.

[1]

Optimal Working Concentrations
The optimal concentration of TWS119 TFA for inducing neurogenesis can vary depending on

the cell type and the specific experimental conditions. Below is a summary of effective

concentrations reported in the literature.
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Cell Type Concentration
Treatment
Duration

Outcome Reference

Mouse

Embryonic Stem

Cells (mESCs)

400 nM

2 days, followed

by 2-14 days in

compound-free

medium

~50-60%

neuronal

differentiation

(TuJ1,

Map2(a+b),

neurofilament-M

positive)

[1]

P19 Embryonal

Carcinoma Cells
1 µM

2 days, followed

by 2-14 days in

compound-free

medium

30-40% neuronal

differentiation

(TuJ1 positive);

up to 60% with

embryoid body

(EB) formation

protocol

[1][4]

P19 Embryonal

Carcinoma Cells
1-5 µM

2 days, followed

by 2-14 days in

compound-free

medium

Induction of

neuronal

markers (nestin,

neurofilament-M,

Map2(a+b),

NeuN,

glutamate,

synapsin 1)

[1][4]

Neonatal Rats (in

vivo)

Not specified in

concentration
Not applicable

Promotes

neuronal

differentiation

after hypoxic-

ischemic brain

damage

[5][6]

Note: It is highly recommended to perform a dose-response experiment to determine the

optimal concentration for your specific cell line and experimental setup.
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of TWS119 and a general

experimental workflow for inducing neurogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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